Cas no 1251612-87-9 (4-amino-N5-[(3,4-dimethoxyphenyl)methyl]-N3-methyl-1,2-thiazole-3,5-dicarboxamide)

• Product Name: 4-amino-N5-[(3,4-dimethoxyphenyl)methyl]-N3-methyl-1,2-thiazole-3,5-dicarboxamide
• CAS No: 1251612-87-9
• MF: C₁₅H₁₈N₄O₄S
• MW: 350.392821788788
• CID: 5396212
• Update Time: 2025-06-08

4-amino-N5-[(3,4-dimethoxyphenyl)methyl]-N3-methyl-1,2-thiazole-3,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-N-[(3,4-dimethoxyphenyl)methyl]-3-N-methyl-1,2-thiazole-3,5-dicarboxamide
• 4-amino-N5-[(3,4-dimethoxyphenyl)methyl]-N3-methyl-1,2-thiazole-3,5-dicarboxamide

• Inchi： 1S/C15H18N4O4S/c1-17-14(20)12-11(16)13(24-19-12)15(21)18-7-8-4-5-9(22-2)10(6-8)23-3/h4-6H,7,16H2,1-3H3,(H,17,20)(H,18,21)
• InChI Key： JDFLNDRJUCNRFR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C(N([H])C([H])([H])[H])=O)=N1)N([H])[H])C(N([H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])=O

Additional information on 4-amino-N5-[(3,4-dimethoxyphenyl)methyl]-N3-methyl-1,2-thiazole-3,5-dicarboxamide

Introduction to 4-amino-N5-[(3,4-dimethoxyphenyl)methyl]-N3-methyl-1,2-thiazole-3,5-dicarboxamide (CAS No. 1251612-87-9)

4-amino-N5-[(3,4-dimethoxyphenyl)methyl]-N3-methyl-1,2-thiazole-3,5-dicarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological functions and therapeutic applications. The molecular structure of 4-amino-N5-[(3,4-dimethoxyphenyl)methyl]-N3-methyl-1,2-thiazole-3,5-dicarboxamide incorporates several key functional groups, including amino groups, carboxamide functionalities, and a dimethoxyphenylmethyl substituent, which contribute to its complex reactivity and interaction with biological targets.

The CAS No. 1251612-87-9 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study in research settings. The synthesis of this molecule involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of the thiazole core provides a stable scaffold for further functionalization, making it a valuable building block for drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-amino-N5-[(3,4-dimethoxyphenyl)methyl]-N3-methyl-1,2-thiazole-3,5-dicarboxamide with greater accuracy. Molecular docking studies have suggested that this compound may interact with various protein targets, including enzymes and receptors involved in inflammatory pathways. Such interactions are of particular interest due to the rising prevalence of chronic inflammatory diseases worldwide.

The dimethoxyphenylmethyl group in the molecular structure is a notable feature that may enhance the compound's solubility and bioavailability upon administration. This moiety is also known to influence electronic properties and binding affinity, making it a critical factor in drug design. Researchers are exploring ways to optimize this group to improve the overall pharmacokinetic profile of the compound.

In vitro studies have begun to unravel the potential therapeutic applications of 4-amino-N5-[(3,4-dimethoxyphenyl)methyl]-N3-methyl-1,2-thiazole-3,5-dicarboxamide. Initial results indicate that it may exhibit anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK. These pathways are central to the body's inflammatory response and are often dysregulated in diseases like rheumatoid arthritis and inflammatory bowel disease.

The amino and carboxamide functional groups contribute to the compound's ability to form hydrogen bonds with biological targets. This interaction mechanism is crucial for achieving high affinity and selectivity in drug design. The versatility of these functional groups allows for further derivatization, enabling researchers to fine-tune the compound's properties for specific therapeutic needs.

One of the most exciting aspects of 4-amino-N5-[(3,4-dimethoxyphenyl)methyl]-N3-methyl-1,2-thiazole-3,5-dicarboxamide is its potential as a scaffold for developing novel therapeutics. By modifying specific parts of its structure, researchers can create analogs with enhanced efficacy or reduced side effects. This approach aligns with the growing trend in drug development towards personalized medicine and targeted therapies.

The synthesis of this compound also highlights the importance of green chemistry principles in pharmaceutical research. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. These initiatives not only make research more efficient but also contribute to global efforts to combat climate change.

As computational methods continue to evolve, the ability to predict the behavior of complex molecules like 4-amino-N5-[(3,4-dimethoxyphenyl)methyl]-N3-methyl-1,2-thiazole-3,5-dicarboxamide will only improve. This will accelerate the drug discovery process and lead to faster development of new treatments for various diseases.

The future prospects for 4-amino-N5-[(3,4-dimethoxyphenyl)methyl]-N3-methyl-1,2-thiazole-3,5-dicarboxamide are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanisms of action and explore its therapeutic potential in preclinical models.